Nitrothal-isopropyl
Nitrothal-isopropyl
Nitrothal-isopropyl (cas# 10552-74-6) is a compound useful in organic synthesis.
Nitrothal-isopropyl is a nitrobenzoic acid, an isopropyl ester and a diester.
Nitrothal-isopropyl is a nitrobenzoic acid, an isopropyl ester and a diester.
Brand Name:
Vulcanchem
CAS No.:
10552-74-6
VCID:
VC21257492
InChI:
InChI=1S/C14H17NO6/c1-8(2)20-13(16)10-5-11(14(17)21-9(3)4)7-12(6-10)15(18)19/h5-9H,1-4H3
SMILES:
CC(C)OC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC(C)C
Molecular Formula:
C14H17NO6
Molecular Weight:
295.29 g/mol
Nitrothal-isopropyl
CAS No.: 10552-74-6
Cat. No.: VC21257492
Molecular Formula: C14H17NO6
Molecular Weight: 295.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nitrothal-isopropyl (cas# 10552-74-6) is a compound useful in organic synthesis. Nitrothal-isopropyl is a nitrobenzoic acid, an isopropyl ester and a diester. |
|---|---|
| CAS No. | 10552-74-6 |
| Molecular Formula | C14H17NO6 |
| Molecular Weight | 295.29 g/mol |
| IUPAC Name | dipropan-2-yl 5-nitrobenzene-1,3-dicarboxylate |
| Standard InChI | InChI=1S/C14H17NO6/c1-8(2)20-13(16)10-5-11(14(17)21-9(3)4)7-12(6-10)15(18)19/h5-9H,1-4H3 |
| Standard InChI Key | VJAWBEFMCIINFU-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC(C)C |
| Canonical SMILES | CC(C)OC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC(C)C |
| Melting Point | 65.0 °C |
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